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Compound of Interest

Compound Name: GNE-886

Cat. No.: B15571934 Get Quote

For Immediate Reference: Safety and Disposal of GNE-886

This document provides essential safety and logistical information for the proper disposal of

GNE-886, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region

candidate 2 (CECR2) bromodomain. Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to maintain compliance with environmental regulations.
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Property Information Citation

Chemical Name GNE-886

CAS Number 2101957-05-3 [1]

Molecular Formula C28H30N6O3 [1]

Molecular Weight 498.587 g/mol [1]

Primary Hazards
Acute toxicity, Oral (Category

4) - Harmful if swallowed.
[1]

Acute aquatic toxicity

(Category 1) - Very toxic to

aquatic life.

[1]

Chronic aquatic toxicity

(Category 1) - Very toxic to

aquatic life with long lasting

effects.

[1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Disposal Directive

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Experimental Protocol for the Disposal of GNE-886
This protocol outlines the step-by-step procedure for the safe disposal of GNE-886 from a

laboratory setting.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1 Always wear appropriate PPE when handling GNE-886 waste, including:

Nitrile gloves (or other chemically resistant gloves)
Safety goggles or a face shield
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A laboratory coat

1.2 Conduct all waste handling procedures within a certified chemical fume hood to minimize

the risk of inhalation.

1.3 Ensure an eyewash station and safety shower are readily accessible.

2.0 Waste Segregation and Container Selection

2.1 Do not mix GNE-886 waste with other waste streams unless they are of the same hazard

class.

2.2 Collect all solid GNE-886 waste, including contaminated consumables (e.g., pipette tips,

tubes, gloves, and absorbent paper), in a designated, leak-proof, and sealable solid waste

container.

2.3 Collect all liquid GNE-886 waste in a designated, leak-proof, and sealable liquid waste

container.

2.4 Ensure that the waste container material is compatible with GNE-886. High-density

polyethylene (HDPE) or glass containers are generally suitable.

Waste Container Compatibility

Waste Type
Compatible Container
Material

Incompatible Container
Material

Solid GNE-886 Waste
High-Density Polyethylene

(HDPE), Metal

Contact EHS for specific

incompatibilities

Liquid GNE-886 Waste (in

organic solvent)
Glass, HDPE Metal (for some solvents)

3.0 Waste Container Labeling

3.1 Label all GNE-886 waste containers clearly and accurately as soon as the first item of

waste is added.
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3.2 The label must include the following information:

The words "Hazardous Waste"
The full chemical name: "GNE-886"
The approximate concentration and quantity of GNE-886
The date on which the first waste was added (accumulation start date)
The name and contact information of the generating laboratory/researcher
A clear indication of the hazards (e.g., "Acutely Toxic," "Aquatic Hazard")

4.0 Waste Storage and Accumulation

4.1 Store GNE-886 waste containers in a designated satellite accumulation area (SAA) within

the laboratory.

4.2 The SAA should be located at or near the point of waste generation and under the control

of the laboratory personnel.

4.3 Ensure all waste containers are tightly sealed when not in use.

4.4 Store containers in secondary containment (e.g., a chemical-resistant tray) to contain any

potential leaks or spills.

4.5 Adhere to the hazardous waste accumulation time limits set by the EPA and your institution.

Hazardous Waste Accumulation Time Limits

Generator Status Accumulation Time Limit

Large Quantity Generator (LQG) ≤ 90 days

Small Quantity Generator (SQG)
≤ 180 days (or ≤ 270 days if transporting over

200 miles)

Very Small Quantity Generator (VSQG)
See specific regulations; must not exceed

accumulation limits.

5.0 Waste Disposal Request and Pickup
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5.1 Once the waste container is full (do not overfill; typically no more than 90% capacity) or the

accumulation time limit is approaching, arrange for disposal through your institution's

Environmental Health and Safety (EHS) office.

5.2 Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve submitting an online form or contacting the EHS office directly.

5.3 Ensure all labeling is complete and accurate before the scheduled pickup.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision points and procedural flows for the proper

disposal of GNE-886.
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GNE-886 Waste Disposal Workflow

Start: GNE-886 Waste Generated

Step 1: Don Appropriate PPE

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Select Compatible Container

Step 4: Label Container Correctly

Step 5: Store in Satellite Accumulation Area

Step 6: Monitor Accumulation Time & Volume

Step 7: Request EHS Pickup

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: A high-level overview of the GNE-886 waste disposal process.
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GNE-886 Waste Segregation and Containment

Solid Waste Stream Liquid Waste Stream

GNE-886 Solid Waste
(e.g., contaminated gloves, tips)

Labeled, Sealed Solid
Hazardous Waste Container

Secondary Containment in SAA

GNE-886 Liquid Waste
(e.g., solutions, rinsates)

Labeled, Sealed Liquid
Hazardous Waste Container

Waste Generation Point

Solid Liquid

Click to download full resolution via product page

Caption: Segregation and containment of solid and liquid GNE-886 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571934#gne-886-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15571934#gne-886-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

